1,3,4-Thiadiazole, 2-amino-5-(heptylthio)-
Cat. No. B8807127
M. Wt: 231.4 g/mol
InChI Key: VXNPKYLZLLWUDZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04971971
Procedure details
In 185 ml of ethanol and 185 ml of water, 68.0 g of 2-amino-5-mercapto-1,3,4-thiadiazole and 22.4 g of sodium hydroxide were added. To this mixture, 84.6 g of 1-bromoheptane was added, and the resulting mixture was warmed to 60° C. and stirred for 2 hours. After cooling, water was added and the mixture was filtered. The residue was washed with water, dried under reduced pressure, and recrystallized from an ethanol/hexane mixture. Thus 90.2 g of 2-amino-5-heptylthio-1,3,4-thiadiazole was obtained. m.p. 112°~113° C. Yield 78%.
Yield
78%
Identifiers
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REACTION_CXSMILES
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[NH2:1][C:2]1[S:3][C:4]([SH:7])=[N:5][N:6]=1.[OH-].[Na+].Br[CH2:11][CH2:12][CH2:13][CH2:14][CH2:15][CH2:16][CH3:17]>C(O)C.O>[NH2:1][C:2]1[S:3][C:4]([S:7][CH2:11][CH2:12][CH2:13][CH2:14][CH2:15][CH2:16][CH3:17])=[N:5][N:6]=1 |f:1.2|
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Inputs
Step One
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Name
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|
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Quantity
|
84.6 g
|
|
Type
|
reactant
|
|
Smiles
|
BrCCCCCCC
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Step Two
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Name
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|
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Quantity
|
68 g
|
|
Type
|
reactant
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Smiles
|
NC=1SC(=NN1)S
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|
Name
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|
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Quantity
|
22.4 g
|
|
Type
|
reactant
|
|
Smiles
|
[OH-].[Na+]
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|
Name
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|
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Quantity
|
185 mL
|
|
Type
|
solvent
|
|
Smiles
|
C(C)O
|
|
Name
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|
|
Quantity
|
185 mL
|
|
Type
|
solvent
|
|
Smiles
|
O
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Step Three
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Name
|
|
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Quantity
|
0 (± 1) mol
|
|
Type
|
solvent
|
|
Smiles
|
O
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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60 °C
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Stirring
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Type
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CUSTOM
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|
Details
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stirred for 2 hours
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Rate
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UNSPECIFIED
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RPM
|
0
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Other
|
Conditions are dynamic
|
1
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Details
|
See reaction.notes.procedure_details.
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Workups
TEMPERATURE
|
Type
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TEMPERATURE
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|
Details
|
After cooling
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FILTRATION
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Type
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FILTRATION
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|
Details
|
the mixture was filtered
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WASH
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Type
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WASH
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|
Details
|
The residue was washed with water
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CUSTOM
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Type
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CUSTOM
|
|
Details
|
dried under reduced pressure
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CUSTOM
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Type
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CUSTOM
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|
Details
|
recrystallized from an ethanol/hexane mixture
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Outcomes
Product
Details
Reaction Time |
2 h |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
NC=1SC(=NN1)SCCCCCCC
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 90.2 g | |
| YIELD: PERCENTYIELD | 78% | |
| YIELD: CALCULATEDPERCENTYIELD | 82.5% |
Source
|
Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
